2-[(4-tert-butylbenzyl)sulfanyl]-3-(2-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[(4-tert-butylphenyl)methylsulfanyl]-3-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C24H23FN2OS2/c1-24(2,3)18-10-8-16(9-11-18)15-30-23-26-20-12-13-29-21(20)22(28)27(23)14-17-6-4-5-7-19(17)25/h4-13H,14-15H2,1-3H3
• InChI Key: VZBNCSOCRCWTDI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4F)SC=C3
• Molecular Formula: C24H23FN2OS2
• Molecular Weight: 438.6 g/mol

Description

2-[(4-tert-butylbenzyl)sulfanyl]-3-(2-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C24H23FN2OS2 and its molecular weight is 438.58. The purity is usually 95%.
BenchChem offers high-quality 2-[(4-tert-butylbenzyl)sulfanyl]-3-(2-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(4-tert-butylbenzyl)sulfanyl]-3-(2-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Thieno[2,3-d]pyrimidin-4(3H)-one derivatives, including similar compounds, have been explored in various syntheses and chemical characterizations, demonstrating their utility in creating diverse chemical compounds. Such derivatives have been synthesized through various methods, contributing significantly to the field of chemical synthesis and characterization (Abdelriheem, Ahmad, & Abdelhamid, 2015).

Antimicrobial Activity

• Some derivatives of Thieno[2,3-d]pyrimidin-4(3H)-one have shown promising antibacterial and antifungal activities. This suggests potential applications in developing new antimicrobial agents, especially against strains of bacteria and fungi that are resistant to current treatments (Kahveci, Doğan, Menteşe, Sellitepe, & Kart, 2020).

Fluorescence and Spectroscopic Analysis

• Novel fluorescent compounds related to this chemical structure have been synthesized and analyzed. These studies contribute to our understanding of solid-state fluorescence properties, which can have applications in material science and spectroscopy (Yokota, Hagimori, Mizuyama, Nishimura, Fujito, Shigemitsu, & Tominaga, 2012).

Material Science Applications

• Compounds with a structure similar to 2-[(4-tert-butylbenzyl)sulfanyl]-3-(2-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one have been used in the development of transparent aromatic polyimides. These materials are notable for their high refractive indices and small birefringence, making them relevant in the field of material science, particularly in the development of optoelectronic devices (Tapaswi, Choi, Jeong, Ando, & Ha, 2015).

Coordination Chemistry

• Studies on coordination chemistry involving similar compounds have been conducted. These studies provide insights into the behavior of such compounds in various chemical reactions and their potential applications in catalysis and material science (Siedle, Lassahn, Lozan, Janiak, & Kersting, 2007).